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7(Z)-Pentacosene 7(Z)-Pentacosene 7(Z)-Pentacosene is an unsaturated cuticular hydrocarbon that acts as a contact sex pheromone in fruit flies. In different species and genotypes of Drosophila, it can be found on both males and females. Pentacosene may stimulate copulation either by itself at high concentrations or when combined with other alkenes. Interestingly, the absolute level of pentacosene increases in Drosophila females immediately after copulation.
Brand Name: Vulcanchem
CAS No.: 63623-49-4
VCID: VC0163827
InChI: InChI=1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16-25H2,1-2H3/b15-13-
SMILES: CCCCCCCCCCCCCCCCCC=CCCCCCC
Molecular Formula: C25H50
Molecular Weight: 350.7

7(Z)-Pentacosene

CAS No.: 63623-49-4

Reference Standards

VCID: VC0163827

Molecular Formula: C25H50

Molecular Weight: 350.7

7(Z)-Pentacosene - 63623-49-4

CAS No. 63623-49-4
Product Name 7(Z)-Pentacosene
Molecular Formula C25H50
Molecular Weight 350.7
IUPAC Name (Z)-pentacos-7-ene
Standard InChI InChI=1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16-25H2,1-2H3/b15-13-
Standard InChIKey RORWYUWDGGVNRJ-SQFISAMPSA-N
SMILES CCCCCCCCCCCCCCCCCC=CCCCCCC
Description 7(Z)-Pentacosene is an unsaturated cuticular hydrocarbon that acts as a contact sex pheromone in fruit flies. In different species and genotypes of Drosophila, it can be found on both males and females. Pentacosene may stimulate copulation either by itself at high concentrations or when combined with other alkenes. Interestingly, the absolute level of pentacosene increases in Drosophila females immediately after copulation.
Synonyms 7Z-pentacosene
Reference 1.Ferveur, J.F., and Sureau, G. Simultaneous influences on male courtship of stimulatory and inhibitory pheromones produced by live sex-mosaic Drosophila melanogaster. Proceedings.Biological Sciences 263(1373), 967-973 (1996).
PubChem Compound 56936090
Last Modified Nov 11 2021
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